2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile

• Molecular Formula: C27H18F2N2O
• Molecular Weight: 424.4 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-2-[(4-fluorophenyl)methoxy]-5,6-dihydrobenzo[h]quinoline-3-carbonitrile
• InChI: InChI=1S/C27H18F2N2O/c28-20-10-5-17(6-11-20)16-32-27-24(15-30)25(19-7-12-21(29)13-8-19)23-14-9-18-3-1-2-4-22(18)26(23)31-27/h1-8,10-13H,9,14,16H2
• InChI Key: XMRXORWTIVBCLD-UHFFFAOYSA-N
• SMILES: C1CC2=C(C3=CC=CC=C31)N=C(C(=C2C4=CC=C(C=C4)F)C#N)OCC5=CC=C(C=C5)F
• Canonical SMILES: C1CC2=C(C(=C(N=C2C3=CC=CC=C31)OCC4=CC=C(C=C4)F)C#N)C5=CC=C(C=C5)F

Description

2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile is a compound that has been widely studied for its potential use in scientific research. This compound has shown promising results in various studies, making it a topic of interest for researchers in the field of chemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile is not fully understood. However, it is believed to interact with specific biological molecules, such as proteins and enzymes, through a process known as binding. This binding can lead to changes in the activity or function of these molecules, which can have a downstream effect on various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile can have various biochemical and physiological effects. For example, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the progression of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile in lab experiments is its high specificity and sensitivity for detecting and imaging biological molecules. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for the study of 2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile. One area of interest is the development of new synthesis methods that can increase the yield and purity of the compound. Another area of interest is the exploration of its potential use as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Additionally, there is potential for the development of new fluorescent probes based on this compound for the detection and imaging of specific biological molecules.

Synthesis Methods

The synthesis of 2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile involves the reaction of 4-fluorobenzyl bromide with 4-fluorobenzaldehyde in the presence of a base. The resulting product is then reacted with 5,6-dihydrobenzo[h]quinoline-3-carbonitrile to obtain the final compound. This synthesis method has been optimized and improved over the years to increase the yield and purity of the compound.

Scientific Research Applications

2-[(4-Fluorobenzyl)oxy]-4-(4-fluorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile has been studied for its potential use in various scientific research applications. One of the main areas of interest is its use as a fluorescent probe for detecting and imaging biological molecules. This compound has also shown potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease.